Cas no 92632-81-0 (5-Phthalimidolevulinic Acid)

• Product name: 5-Phthalimidolevulinic Acid
• CAS No: 92632-81-0
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• MDL: MFCD21340284
• CID: 1039443
• PubChem ID: 15049038

5-Phthalimidolevulinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Dioxoisoindolin-2-yl)-4-oxopentanoic acid
• 5-(1,3-dioxoisoindol-2-yl)-4-oxopentanoic acid
• 5-Phthalimidolevulinic acid
• 5-(1,3-Dioxoisoindolin-2-yl)-4-oxopentanoicacid
• AMY202100132
• SCHEMBL1413232
• 92632-81-0
• DTXSID70567539
• SB65487
• 4-keto-5-phthalimido-valeric acid
• D93640
• FT-0714910
• 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-oxopentanoic acid
• AS-78538
• DB-020944
• 1,3-Dihydro-gamma,1,3-trioxo-2H-isoindole-2-pentanoic Acid; 5-(1,3-Dioxoisoindolin-2-yl)-4-oxopentanoic Acid
• 5-Phthalimidolevulinic Acid

• MDL： MFCD21340284
• Inchi： InChI=1S/C13H11NO5/c15-8(5-6-11(16)17)7-14-12(18)9-3-1-2-4-10(9)13(14)19/h1-4H,5-7H2,(H,16,17)
• InChI Key： IROQTJRDINLHEO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(CC(=O)CCC(=O)O)C2=O

Computed Properties

• Exact Mass: 261.06372245g/mol
• Monoisotopic Mass: 261.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.8Ų

Additional information on 5-Phthalimidolevulinic Acid

Comprehensive Overview of 5-Phthalimidolevulinic Acid (CAS No. 92632-81-0): Properties, Applications, and Research Insights

5-Phthalimidolevulinic Acid (CAS No. 92632-81-0), a specialized organic compound, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated as 5-PIA, belongs to the class of phthalimide derivatives, which are widely studied for their bioactive characteristics. Researchers and industry professionals frequently search for terms like "5-Phthalimidolevulinic Acid synthesis", "CAS 92632-81-0 applications", and "5-PIA mechanism of action", reflecting its growing relevance in scientific discourse.

The molecular structure of 5-Phthalimidolevulinic Acid combines a phthalimide moiety with levulinic acid, resulting in a hybrid compound with enhanced solubility and reactivity. This structural synergy makes it a valuable intermediate in the synthesis of drug candidates, particularly in oncology and dermatology. Recent studies highlight its role as a precursor in photodynamic therapy (PDT), a cutting-edge treatment for certain skin conditions. Searches for "5-Phthalimidolevulinic Acid in PDT" and "92632-81-0 solubility data" underscore the compound's practical significance in medical research.

From a synthetic chemistry perspective, CAS No. 92632-81-0 is often utilized in peptide coupling reactions and as a building block for heterocyclic compounds. Its stability under physiological conditions makes it suitable for prodrug development, a trending topic in pharmaceutical innovation. Users frequently inquire about "5-PIA stability in aqueous solutions" and "phthalimide derivatives in drug delivery", indicating a demand for technical data. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity for research applications.

Environmental and safety profiles of 5-Phthalimidolevulinic Acid are also critical considerations. While not classified as hazardous, proper handling protocols are recommended due to its fine powder form. Queries like "92632-81-0 safety data sheet" and "5-PIA storage conditions" reflect user concerns about laboratory practices. The compound's biodegradability and low ecotoxicity align with the increasing focus on green chemistry principles in industrial applications.

Emerging research explores the potential of 5-Phthalimidolevulinic Acid in neurological studies, particularly regarding its interactions with neurotransmitter pathways. This aligns with current scientific interest in blood-brain barrier penetration and neuroprotective agents. Keywords such as "5-PIA and neuroinflammation" and "phthalimides in CNS drug design" demonstrate the compound's expanding scope. Collaborative studies between academic institutions and pharmaceutical companies are investigating its derivatives for targeted therapies.

In the commercial sphere, CAS 92632-81-0 is available through specialty chemical suppliers with varying purity grades (98%-99.5%). Procurement-related searches like "5-Phthalimidolevulinic Acid suppliers" and "bulk 92632-81-0 pricing" indicate its market presence. Quality control certifications such as ISO and GMP compliance are crucial factors for buyers, especially in regulated industries. The compound's shelf life and shipping requirements (typically ambient temperature) are additional practical considerations for end-users.

Future directions for 5-PIA research may include optimization of its structure-activity relationships (SAR) through computational modeling, a rapidly advancing field in drug discovery. The integration of AI-assisted molecular design with experimental validation could unlock novel applications for this versatile compound. As scientific databases continue to expand, comprehensive profiling of 92632-81-0 will remain essential for researchers navigating the complex landscape of bioactive small molecules.